Cas no 924274-94-2 (2-Amino-5-chloro-3-nitrophenol)

• Product Name: 2-Amino-5-chloro-3-nitrophenol
• CAS No: 924274-94-2
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4936552
• Update Time: 2025-07-15

2-Amino-5-chloro-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-3-nitrophenol
• 2-Amino-5-chloro-3-nitro-phenol
• Phenol, 2-amino-5-chloro-3-nitro-
• 2-Amino-5-chloro-3-nitrophenol

• Inchi： 1S/C6H5ClN2O3/c7-3-1-4(9(11)12)6(8)5(10)2-3/h1-2,10H,8H2
• InChI Key： KJHAXNYWSYVDTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)[N+](=O)[O-])N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 1.9
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-Amino-5-chloro-3-nitrophenol

Professional Introduction to 2-Amino-5-chloro-3-nitrophenol (CAS No. 924274-94-2)

2-Amino-5-chloro-3-nitrophenol, with the chemical formula C₆H₄ClN₃O₂ and CAS number 924274-94-2, is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both amino and nitro functional groups, along with a chloro substituent, makes it a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules.

The compound'snitro group contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions, while theamino group facilitates hydrogen bonding interactions, which are crucial for biological activity. These features have made 2-amino-5-chloro-3-nitrophenol a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in computational chemistry have further highlighted its potential as a precursor for designing molecules with specific biological targets.

In the realm of pharmaceutical research, 2-amino-5-chloro-3-nitrophenol has been explored for itsantimicrobial andanticancer properties. Studies have demonstrated that derivatives of this compound exhibit promising activity against various pathogens and cancer cell lines. Thechloro substituent enhances lipophilicity, improving membrane permeability and thus cellular uptake, which is a critical factor in drug delivery systems. Moreover, the nitro group can be reduced to an amine, opening up possibilities for further functionalization and tailoring of pharmacological properties.

The synthesis of 2-amino-5-chloro-3-nitrophenol typically involves nitration followed by chlorination and subsequent reduction steps. These processes require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have been employed to optimize these processes, making the production of this compound more efficient and scalable. The growing demand for such intermediates underscores the importance of developing robust synthetic routes that align with green chemistry principles.

Recent research has also focused on thephotophysical properties of 2-amino-5-chloro-3-nitrophenol derivatives. These compounds have shown potential in applications ranging from optoelectronics to bioimaging due to their ability to absorb and emit light in specific spectral regions. The introduction of additional functional groups can modulate these properties, leading to novel materials with tailored characteristics. For instance, incorporating or conjugated systems can enhance fluorescence or phosphorescence, making them suitable for use as probes or sensors.

Thebiological activity of 2-amino-5-chloro-3-nitrophenol is further influenced by its solubility profile. While the parent compound is moderately soluble in organic solvents, modifications can improve water solubility, expanding its utility in aqueous-based formulations. Techniques such as salt formation or prodrug development have been explored to enhance bioavailability. Additionally, computational modeling techniques like molecular docking have been instrumental in predicting binding affinities and identifying potential drug candidates derived from this scaffold.

In conclusion, 2-amino-5-chloro-3-nitrophenol (CAS No. 924274-94-2) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules withantimicrobial,anticancer, andphotophysical properties. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and materials.